Artocarpin
Artocarpin
Artocarpin is a trihydroxyflavone that is flavone substituted by hydroxy groups at positions 5, 2', and 4', a methoxy group at position 7, a prenyl group at position 3 and a (1E)-3-methylbut-1-enyl group at position 6. Isolated from Artocarpus heterophyllus and Artocarpus integrifolia, it exhibits antineoplastic activity. It has a role as a metabolite and an antineoplastic agent. It is a monomethoxyflavone and a trihydroxyflavone.
Artocarpin, also known as artocarpin lectin, belongs to the class of organic compounds known as 3-prenylated flavones. These are flavones that features a C5-isoprenoid substituent at the 3-position. Artocarpin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, artocarpin is primarily located in the membrane (predicted from logP). Outside of the human body, artocarpin can be found in breadfruit, fruits, and jackfruit. This makes artocarpin a potential biomarker for the consumption of these food products.
Artocarpin, also known as artocarpin lectin, belongs to the class of organic compounds known as 3-prenylated flavones. These are flavones that features a C5-isoprenoid substituent at the 3-position. Artocarpin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, artocarpin is primarily located in the membrane (predicted from logP). Outside of the human body, artocarpin can be found in breadfruit, fruits, and jackfruit. This makes artocarpin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
7608-44-8
VCID:
VC0207796
InChI:
InChI=1S/C26H28O6/c1-14(2)6-9-18-21(31-5)13-22-23(24(18)29)25(30)19(10-7-15(3)4)26(32-22)17-11-8-16(27)12-20(17)28/h6-9,11-14,27-29H,10H2,1-5H3/b9-6+
SMILES:
Molecular Formula:
C26H28O6
Molecular Weight:
436.5 g/mol
Artocarpin
CAS No.: 7608-44-8
Reference Standards
VCID: VC0207796
Molecular Formula: C26H28O6
Molecular Weight: 436.5 g/mol
| CAS No. | 7608-44-8 |
|---|---|
| Product Name | Artocarpin |
| Molecular Formula | C26H28O6 |
| Molecular Weight | 436.5 g/mol |
| IUPAC Name | 2-(2,4-dihydroxyphenyl)-5-hydroxy-7-methoxy-6-[(E)-3-methylbut-1-enyl]-3-(3-methylbut-2-enyl)chromen-4-one |
| Standard InChI | InChI=1S/C26H28O6/c1-14(2)6-9-18-21(31-5)13-22-23(24(18)29)25(30)19(10-7-15(3)4)26(32-22)17-11-8-16(27)12-20(17)28/h6-9,11-14,27-29H,10H2,1-5H3/b9-6+ |
| Standard InChIKey | KRGDFVQWQJIMEK-RMKNXTFCSA-N |
| Isomeric SMILES | CC(C)/C=C/C1=C(C=C2C(=C1O)C(=O)C(=C(O2)C3=C(C=C(C=C3)O)O)CC=C(C)C)OC |
| Canonical SMILES | CC(C)C=CC1=C(C=C2C(=C1O)C(=O)C(=C(O2)C3=C(C=C(C=C3)O)O)CC=C(C)C)OC |
| Appearance | Yellow powder |
| Melting Point | 174-175°C |
| Physical Description | Solid |
| Description | Artocarpin is a trihydroxyflavone that is flavone substituted by hydroxy groups at positions 5, 2', and 4', a methoxy group at position 7, a prenyl group at position 3 and a (1E)-3-methylbut-1-enyl group at position 6. Isolated from Artocarpus heterophyllus and Artocarpus integrifolia, it exhibits antineoplastic activity. It has a role as a metabolite and an antineoplastic agent. It is a monomethoxyflavone and a trihydroxyflavone. Artocarpin, also known as artocarpin lectin, belongs to the class of organic compounds known as 3-prenylated flavones. These are flavones that features a C5-isoprenoid substituent at the 3-position. Artocarpin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, artocarpin is primarily located in the membrane (predicted from logP). Outside of the human body, artocarpin can be found in breadfruit, fruits, and jackfruit. This makes artocarpin a potential biomarker for the consumption of these food products. |
| Synonyms | artocarpin artocarpin lectin |
| PubChem Compound | 5458461 |
| Last Modified | Nov 11 2021 |
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